1-methyl-4-[4-(methylthio)benzyl]-1,4-diazepane

• IUPAC Name: 1-methyl-4-[(4-methylsulfanylphenyl)methyl]-1,4-diazepane
• InChI: InChI=1S/C14H22N2S/c1-15-8-3-9-16(11-10-15)12-13-4-6-14(17-2)7-5-13/h4-7H,3,8-12H2,1-2H3
• InChI Key: LUDUOUVWULFVST-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)CC2=CC=C(C=C2)SC
• Molecular Formula: C14H22N2S
• Molecular Weight: 250.41 g/mol
• Solubility: 22.1 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of 1,4-diazepane derivatives involves multiple steps, including the coupling of 1-methylhomopiperazine with diazonium salts to afford a new series of triazenes, stable crystalline solids characterized by NMR, IR spectroscopy, and mass spectrometry. Key to the formation of these compounds is the intramolecular EDC coupling of amino acids, which does not significantly influence affinity and selectivity over related receptors, showing the versatility in substituent modifications for targeted properties (Moser & Vaughan, 2004).

Molecular Structure Analysis

The molecular structure of 1,4-diazepane derivatives has been elucidated through techniques such as X-ray diffraction analysis, revealing complex structures with significant conjugations within the triazene moieties. These studies have shown that the seven-membered ring structures adopt chair conformations, highlighting the impact of the diazepane backbone on the molecule's overall geometry and reactivity (Moser, Bertolasi, & Vaughan, 2005).

Chemical Reactions and Properties

1,4-Diazepanes undergo various chemical reactions, including cycloadditions and nucleophilic substitutions, leading to a wide range of functionalized compounds. These reactions are facilitated by the inherent nucleophilicity and electrophilicity of different sites within the molecule, demonstrating the diazepane ring's versatility in chemical transformations (Banfi et al., 2007).

Physical Properties Analysis

The physical properties of 1,4-diazepane derivatives, including their crystalline structure and conformational behaviors, have been extensively studied. Investigations into the dihedral angles formed by benzene rings and the molecular conformation enforced by intramolecular interactions provide insight into the stability and solubility of these compounds (Yang & Zhai, 2012).

Chemical Properties Analysis

1,4-Diazepane derivatives exhibit a range of chemical properties, including reactivity towards various reagents and participation in multicomponent reactions. These properties are influenced by the diazepane ring's electronic and steric effects, making these compounds valuable in the synthesis of complex molecular architectures (Wlodarczyk et al., 2007).